Cas no 18787-65-0 (hexadecan-4-one)

Hexadecan-4-one, also known as 4-hexadecanone, is a long-chain ketone with the molecular formula C₁₆H₃₂O. This compound is characterized by its hydrophobic alkyl chain and a ketone functional group at the fourth carbon position, making it useful in organic synthesis and industrial applications. Its high purity and stability under standard conditions render it suitable for use as an intermediate in the production of surfactants, lubricants, and specialty chemicals. The compound's predictable reactivity and compatibility with various solvents enhance its utility in research and manufacturing processes. Hexadecan-4-one is valued for its consistent performance in formulations requiring controlled hydrophobicity and ketone-based reactivity.

hexadecan-4-one structure

Product Name:hexadecan-4-one

CAS No:18787-65-0

MF:C₁₆H₃₂O

MW:240.42468547821

CID:4630488

PubChem ID:551475

Update Time:2025-06-10

hexadecan-4-one Chemical and Physical Properties

Names and Identifiers

- hexadecan-4-one
- 4-Hexadecanone
- CHEMBL3273570
- G62990
- 18787-65-0
- DTXSID601317347
- AKOS012716761
- SCHEMBL3121664
- Inchi： 1S/C16H32O/c1-3-5-6-7-8-9-10-11-12-13-15-16(17)14-4-2/h3-15H2,1-2H3
- InChI Key： JWIKKFZLSSZWRK-UHFFFAOYSA-N
- SMILES： CCCC(=O)CCCCCCCCCCCC

Computed Properties

Exact Mass: 240.245315640g/mol
Monoisotopic Mass: 240.245315640g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 13
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.5
Topological Polar Surface Area: 17.1Å²

hexadecan-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P01QEOH-50mg	4-Hexadecanone	18787-65-0	98%	50mg	$278.00	2024-06-17
1PlusChem	1P01QEOH-100mg	4-Hexadecanone	18787-65-0	98%	100mg	$446.00	2024-06-17
1PlusChem	1P01QEOH-250mg	4-Hexadecanone	18787-65-0	98%	250mg	$743.00	2024-06-17